Cas no 885952-10-3 (3-Aminothian-4-one)

• Product Name: 3-Aminothian-4-one
• CAS No: 885952-10-3
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 6263253
• PubChem ID: 3278377
• Update Time: 2024-01-05

3-Aminothian-4-one Chemical and Physical Properties

Names and Identifiers

• 885952-10-3
• EN300-6978870
• 3-aminothian-4-one
• AKOS006276415
• 3-Aminothian-4-one

• Inchi： 1S/C5H9NOS/c6-4-3-8-2-1-5(4)7/h4H,1-3,6H2
• InChI Key： PEYGOIRREMATTL-UHFFFAOYSA-N
• SMILES： S1CCC(C(C1)N)=O

Computed Properties

• Exact Mass: 131.04048508g/mol
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes